6-Chloro-4-methoxy-3-(2-methylphenoxy)pyridazine

• Molecular Formula: C12H11ClN2O2
• Molecular Weight: 250.68 g/mol
• IUPAC Name: 6-chloro-4-methoxy-3-(2-methylphenoxy)pyridazine
• InChI: InChI=1S/C12H11ClN2O2/c1-8-5-3-4-6-9(8)17-12-10(16-2)7-11(13)14-15-12/h3-7H,1-2H3
• InChI Key: HOLBQSMKFMPZMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC2=NN=C(C=C2OC)Cl

Description

6-Chloro-4-methoxy-3-(2-methylphenoxy)pyridazine is a useful research compound. Its molecular formula is C12H11ClN2O2 and its molecular weight is 250.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Chloro-4-methoxy-3-(2-methylphenoxy)pyridazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Chloro-4-methoxy-3-(2-methylphenoxy)pyridazine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In methanol (60 mL) was dissolved 3.00 g (11.8 mmol) of 4,6-dichloro-3-(2-methylphenoxy)pyridazine obtained in Example 1 (2), 1.00 g (17.6 mmol) of 95% sodium methoxide was added to the solution at room temperature and the mixture was stirred at 60° C. for 4 hours. Moreover, 1.00 g (17.6 mmol) of 95% sodium methoxide was further added and after stirring the mixture at 60° C. for 1 hour, it was allowed to stand at room temperature overnight. The reaction mixture was concentrated, ethyl acetate was added to the residue, and the mixture was successively washed with water and brine. After drying over anhydrous sodium sulfate, the solvent was removed, and the obtained residue was purified by silica gel column chromatography (eluted with hexane:ethyl acetate=4:1) to obtain 2.75 g (11.0 mmol, Yield: 93.2%) of 6-chloro-4-methoxy-3-(2-methylphenoxy)pyridazine.